Cas no 827024-92-0 (1H-Indole, 4,6-dimethoxy-3-(phenylmethyl)-)
827024-92-0 structure
Product Name:1H-Indole, 4,6-dimethoxy-3-(phenylmethyl)-
CAS No:827024-92-0
MF:C17H17NO2
MW:267.322384595871
CID:686481
PubChem ID:12184060
Update Time:2025-04-19
1H-Indole, 4,6-dimethoxy-3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 4,6-dimethoxy-3-(phenylmethyl)-
- 3-benzyl-4,6-dimethoxy-1H-indole
- DTXSID60479536
- 4,6-dimethoxy-3-(phenylmethyl)-1H-indole
- 827024-92-0
-
- Inchi: 1S/C17H17NO2/c1-19-14-9-15-17(16(10-14)20-2)13(11-18-15)8-12-6-4-3-5-7-12/h3-7,9-11,18H,8H2,1-2H3
- InChI Key: AIDUWYXTFHSHCJ-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=CC2=C1C(=CN2)CC1C=CC=CC=1)OC
Computed Properties
- Exact Mass: 267.125928785g/mol
- Monoisotopic Mass: 267.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 34.2Ų
1H-Indole, 4,6-dimethoxy-3-(phenylmethyl)- Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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